Cas no 957120-87-5 ((2,4-dichloro-3-cyanophenyl)boronic acid)

• Product Name: (2,4-dichloro-3-cyanophenyl)boronic acid
• CAS No: 957120-87-5
• MF: C₇H₄BCl₂NO₂
• MW: 215.829159736633
• MDL: MFCD09800881
• CID: 796966
• PubChem ID: 44118593
• Update Time: 2025-11-07

(2,4-dichloro-3-cyanophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-cyanophenylboronic acid
• (2,4-dichloro-3-cyanophenyl)boronic acid
• Boronic acid,B-(2,4-dichloro-3-cyanophenyl)-
• 3-Cyano-2,4-dichlorobenzeneboronic acid
• 2,4-Dichloro-3-cyanophenylboronicacid
• C7H4BCl2NO2
• SBB065867
• VB10192
• OR11569
• FCH1323709
• BC001294
• AX8161612
• (2,4-dichloro-3-cyano-phenyl)boronic acid
• V9818
• ST24038624
• Boronic acid
• B-(2,4-Dichloro-3-cyanophenyl)boronic acid (ACI)
• MFCD09800881
• J-507113
• 957120-87-5
• DTXSID50656899
• SCHEMBL14120678
• N12209
• AKOS015892651
• DS-14391
• DB-010312
• CS-W020402

• MDL： MFCD09800881
• Inchi： 1S/C7H4BCl2NO2/c9-6-2-1-5(8(12)13)7(10)4(6)3-11/h1-2,12-13H
• InChI Key： FFNJVSXDMXUODJ-UHFFFAOYSA-N
• SMILES： N#CC1C(Cl)=C(B(O)O)C=CC=1Cl

Computed Properties

• Exact Mass: 214.97100
• Monoisotopic Mass: 214.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: 287-289° C
• Boiling Point: 420.9±55.0 °C at 760 mmHg
• Flash Point: 208.3±31.5 °C
• Refractive Index: 1.597
• PSA: 64.25000
• LogP: 0.54488
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2,4-dichloro-3-cyanophenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2,4-dichloro-3-cyanophenyl)boronic acid

Comprehensive Overview of (2,4-Dichloro-3-cyanophenyl)boronic acid (CAS No. 957120-87-5)

(2,4-Dichloro-3-cyanophenyl)boronic acid (CAS No. 957120-87-5) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique arylboronic acid structure with dichloro and cyano substitutions, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions. Its molecular formula, C₇H₄BCl₂NO₂, highlights its potential for constructing complex heterocyclic frameworks.

The growing demand for boronic acid-based reagents in drug discovery has positioned (2,4-dichloro-3-cyanophenyl)boronic acid as a critical building block. Researchers frequently search for "boronic acid applications in medicinal chemistry" or "how to optimize Suzuki coupling with electron-deficient arylboronic acids," reflecting its relevance in modern synthetic workflows. Its electron-withdrawing groups enhance reactivity in palladium-catalyzed transformations, addressing challenges like "improving yield in cross-coupling reactions."

In material science, this compound contributes to the development of organic electronic materials and sensors. Its cyanophenyl moiety enables π-conjugation, a hot topic in searches for "advanced organic semiconductors." The dichloro substitution further modulates solubility and crystallinity, key factors in "designing solution-processable organic materials."

Analytical characterization of 957120-87-5 typically involves NMR spectroscopy (notably ¹¹B NMR) and HPLC purity analysis, frequently queried as "how to validate boronic acid purity." Storage recommendations (anhydrous conditions, 2-8°C) align with industry standards for air-sensitive reagents, a common concern in "handling moisture-sensitive boronic acids."

Recent publications highlight its use in proteasome inhibitor synthesis and fluorescent dye modification, connecting to trending searches like "boronic acids in targeted drug delivery." The compound's dual functionalization (-B(OH)₂ and -CN) enables sequential transformations, addressing "multi-step synthesis optimization" queries. Regulatory compliance with REACH and FDA guidelines ensures its adoption in pharmaceutical GMP workflows.

Emerging applications in bioconjugation and MOF construction further expand its utility. As interest grows in "green chemistry approaches for boronic acids," researchers explore solvent-free activation methods for 957120-87-5. Its compatibility with microwave-assisted synthesis (a popular search term) reduces reaction times while maintaining atom economy.